2-[4-(1,2-Diphenylpent-1-en-1-yl)phenoxy]-N,N-dimethylethan-1-amine

• CAS No.: 110024-78-7
• Molecular Formula: C27H31NO
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 2-[4-(1,2-diphenylpent-1-enyl)phenoxy]-N,N-dimethylethanamine
• InChI: InChI=1S/C27H31NO/c1-4-11-26(22-12-7-5-8-13-22)27(23-14-9-6-10-15-23)24-16-18-25(19-17-24)29-21-20-28(2)3/h5-10,12-19H,4,11,20-21H2,1-3H3
• InChI Key: KKLVNFPSUDACLL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)C)C3=CC=CC=C3

Description

2-[4-(1,2-Diphenylpent-1-en-1-yl)phenoxy]-N,N-dimethylethan-1-amine is a complex organic compound with a unique structure that includes a phenoxy group and a dimethylethanamine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(1,2-Diphenylpent-1-en-1-yl)phenoxy]-N,N-dimethylethan-1-amine typically involves multiple steps, including the formation of the phenoxy intermediate and subsequent reactions to introduce the dimethylethanamine group. One common method involves the Suzuki-Miyaura coupling reaction, which is known for its mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[4-(1,2-Diphenylpent-1-en-1-yl)phenoxy]-N,N-dimethylethan-1-amine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one